Cas no 1600743-06-3 (1-(2,2-difluoroethoxy)-2-iodocyclohexane)

• Product Name: 1-(2,2-difluoroethoxy)-2-iodocyclohexane
• CAS No: 1600743-06-3
• MF: C₈H₁₃F₂IO
• MW: 290.089502096176
• CID: 6537652
• PubChem ID: 114774760
• Update Time: 2025-06-07

1-(2,2-difluoroethoxy)-2-iodocyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethoxy)-2-iodocyclohexane
• Cyclohexane, 1-(2,2-difluoroethoxy)-2-iodo-

• Inchi： 1S/C8H13F2IO/c9-8(10)5-12-7-4-2-1-3-6(7)11/h6-8H,1-5H2
• InChI Key： NPUPDLORXHHQNC-UHFFFAOYSA-N
• SMILES： C1(OCC(F)F)CCCCC1I

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 269.7±40.0 °C(Predicted)

Additional information on 1-(2,2-difluoroethoxy)-2-iodocyclohexane

Introduction to 1-(2,2-difluoroethoxy)-2-iodocyclohexane (CAS No. 1600743-06-3)

1-(2,2-difluoroethoxy)-2-iodocyclohexane, identified by the Chemical Abstracts Service registry number 1600743-06-3, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This molecule, featuring a cyclohexane core substituted with an iodo group at the 2-position and an ethyl ether moiety bearing two fluorine atoms at the 2,2-position, has garnered attention due to its versatile applications in synthetic transformations and as a building block for more complex pharmacological entities.

The structural peculiarities of 1-(2,2-difluoroethoxy)-2-iodocyclohexane make it a valuable intermediate in the development of novel therapeutic agents. The presence of the iodo substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems prevalent in many active pharmaceutical ingredients (APIs). Concurrently, the electron-withdrawing nature of the two fluorine atoms enhances the electrophilicity of the iodo center, thereby improving the efficiency of these coupling reactions.

In recent years, advancements in medicinal chemistry have highlighted the importance of fluorinated ethers in modulating drug properties such as metabolic stability, lipophilicity, and receptor binding affinity. The incorporation of a difluoroethoxy group into a cyclohexyl framework has been demonstrated to confer favorable pharmacokinetic profiles, making 1-(2,2-difluoroethoxy)-2-iodocyclohexane an attractive precursor for designing next-generation pharmaceuticals.

Recent studies have explored the utility of this compound in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer therapy. The cyclohexane ring serves as a rigid scaffold that can be fine-tuned to optimize binding interactions with protein targets. Additionally, the electron-deficient environment created by the fluorine atoms allows for precise tuning of electronic properties, enabling chemists to fine-tune reactivity and selectivity.

The compound's role in transition-metal-catalyzed reactions has also been extensively investigated. For instance, palladium-catalyzed borylation and cyanation reactions have been employed to introduce diverse functional groups onto the cyclohexane ring, expanding its synthetic utility. These transformations have opened new avenues for constructing complex molecular architectures with potential therapeutic applications.

Moreover, computational studies have provided insights into the electronic structure and reactivity of 1-(2,2-difluoroethoxy)-2-iodocyclohexane, aiding in the rational design of synthetic strategies. Density functional theory (DFT) calculations have revealed that the presence of the two fluorine atoms significantly alters the frontier molecular orbitals (FMOs), enhancing electrophilic character at the iodo position. This computational understanding has guided experimental efforts to optimize reaction conditions and yields.

The pharmaceutical industry has also shown interest in leveraging this compound for developing antiviral and antibacterial agents. The structural motif present in 1-(2,2-difluoroethoxy)-2-iodocyclohexane has been incorporated into molecules exhibiting inhibitory activity against viral proteases and bacterial enzymes. Such applications underscore its versatility as a synthetic intermediate and highlight its potential contribution to addressing emerging infectious diseases.

In conclusion, 1-(2,2-difluoroethoxy)-2-iodocyclohexane (CAS No. 1600743-06-3) represents a cornerstone in modern synthetic chemistry and drug discovery. Its unique structural features enable diverse chemical transformations and have been harnessed in developing innovative therapeutic strategies. As research continues to uncover new applications for this compound, its significance is expected to grow further within the pharmaceutical landscape.